![molecular formula C25H34N6O4 B2471846 Benzyl 2-[4-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate CAS No. 898463-15-5](/img/structure/B2471846.png)
Benzyl 2-[4-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate
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Description
Benzyl 2-[4-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential as a therapeutic agent.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
- Learning and Memory Facilitation in Mice : A study focused on the synthesis of benzyl-substituted piperazin-1-yl ethyl 2-(1-(pyridin-2-yl)ethoxy) acetates, including compounds similar to Benzyl 2-[4-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate, revealed significant facilitation of learning and memory in mice (Li Ming-zhu, 2012).
Antidepressant and Anti-Inflammatory Activities
- Antidepressant Properties : A novel antidepressant, Lu AA21004, which shares a structural similarity with this compound, demonstrated effectiveness in late-stage clinical trials for major depressive disorder (Mette G. Hvenegaard et al., 2012).
Anticancer Activity
- Novel Anticancer Compounds : Research on N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides, structurally related to the compound , showed promising in vitro anticancer activity against various human cancer cell lines (Lingaiah Boddu et al., 2018).
Antibacterial and Biofilm Inhibition
- Bacterial Biofilm and MurB Inhibitors : A study on bis(pyrazole-benzofuran) hybrids with a piperazine linker, similar in structure to this compound, revealed significant antibacterial efficacies and biofilm inhibition activities (Ahmed E. M. Mekky, S. Sanad, 2020).
Anticonvulsant and Analgesic Effects
- Anticonvulsant and Analgesic Activities : Piperazine derivatives were found to exhibit anticonvulsant and analgesic activities in studies, highlighting their potential therapeutic applications in treating epilepsy and pain (J. Obniska et al., 2015).
Antidiabetic Potential
- Antidiabetic Properties : Piperazine derivatives were identified as potent antidiabetic agents in a rat model of diabetes, suggesting their potential use in managing type II diabetes (G. Le Bihan et al., 1999).
properties
IUPAC Name |
benzyl 2-[4-(7-hexyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N6O4/c1-3-4-5-9-12-31-21-22(28(2)25(34)27-23(21)33)26-24(31)30-15-13-29(14-16-30)17-20(32)35-18-19-10-7-6-8-11-19/h6-8,10-11H,3-5,9,12-18H2,1-2H3,(H,27,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLEKHUURNYNDDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C2=C(N=C1N3CCN(CC3)CC(=O)OCC4=CC=CC=C4)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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